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Compound of Interest

Compound Name: IOX4

Cat. No.: B15577490 Get Quote

Ensuring the safe and environmentally responsible disposal of chemical compounds is a critical

component of laboratory safety and regulatory compliance. For researchers, scientists, and

drug development professionals working with IOX4, a potent inhibitor of hypoxia-inducible

factor prolyl hydroxylase 2 (HIF-PH2), adherence to proper disposal protocols is paramount.

This guide provides essential, step-by-step information for the correct handling and disposal of

IOX4, fostering a secure research environment.

Essential Safety and Handling Information
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) provided by the supplier of IOX4. The SDS contains comprehensive information

regarding the chemical's properties, hazards, and required safety precautions.

Personal Protective Equipment (PPE) is mandatory when handling IOX4 waste:

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.

Skin and Body Protection: A lab coat should be worn, and exposed skin should be avoided.

Handle IOX4 in a well-ventilated area, preferably under a chemical fume hood, to avoid

inhalation of any dust or aerosols.
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IOX4 Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for IOX4.

Property Value

Molecular Formula C₁₅H₁₆N₆O₃

Molecular Weight 328.3 g/mol

CAS Number 1154097-71-8

Appearance A crystalline solid

Storage Temperature -20°C

Step-by-Step IOX4 Disposal Protocol
Unused or waste IOX4, including contaminated materials and empty containers, must be

treated as hazardous chemical waste. Disposal must be in strict accordance with all applicable

local, state, and federal regulations.

Do Not Dispose in General Trash or Sewer: IOX4 should never be disposed of in the regular

trash or poured down the drain.[1][2][3] Improper disposal can lead to environmental

contamination and potential legal ramifications.

Waste Identification and Segregation:

Solid Waste: Collect any solid IOX4 waste, including unused product and contaminated

items (e.g., weigh boats, contaminated gloves, and bench paper), in a designated and

clearly labeled hazardous waste container.

Liquid Waste: Solutions containing IOX4 should be collected in a separate, compatible,

and clearly labeled hazardous waste container for liquid chemical waste. Do not mix with

other incompatible waste streams.[2][4]

Sharps: Any chemically contaminated sharps (e.g., needles, pipette tips) must be

disposed of in a designated, puncture-resistant sharps container that is clearly labeled as

hazardous chemical waste.
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Container Management:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name, "IOX4".[2] Include the date when the waste was first added to

the container.

Containment: Use containers that are in good condition, compatible with the chemical, and

can be securely sealed. Keep containers closed except when adding waste.[2][4]

Storage: Store waste containers in a designated, well-ventilated, and secure area away

from incompatible materials. Secondary containment should be used for liquid waste

containers to prevent spills.[2]

Disposal of Empty Containers:

Thoroughly empty the original IOX4 container.

The first rinse of the empty container with a suitable solvent (e.g., ethanol or DMSO)

should be collected and disposed of as hazardous liquid waste.[2]

After thorough rinsing, the container label should be defaced or removed before disposal

in accordance with institutional guidelines for chemically contaminated glass or plastic.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the

pickup and proper disposal of the IOX4 waste.[5][6][7] Provide them with a complete and

accurate description of the waste.

Experimental Protocols
The disposal procedures outlined above are based on standard best practices for hazardous

chemical waste management in a laboratory setting. No new experimental research was

conducted to generate these protocols. The foundation of these guidelines is derived from

safety data sheets for similar chemical compounds and general hazardous waste disposal

manuals from regulatory bodies and academic institutions.[2][3][4][8][9]

IOX4 Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of IOX4.
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Caption: Logical workflow for the proper disposal of IOX4 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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